Cas no 2229196-59-0 (tert-butyl 2-(but-3-yn-2-yl)-5,5-dimethylpiperidine-1-carboxylate)

• Product Name: tert-butyl 2-(but-3-yn-2-yl)-5,5-dimethylpiperidine-1-carboxylate
• CAS No: 2229196-59-0
• MF: C₁₆H₂₇NO₂
• MW: 265.391084909439
• CID: 6170476
• PubChem ID: 165968923
• Update Time: 2025-07-02

tert-butyl 2-(but-3-yn-2-yl)-5,5-dimethylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(but-3-yn-2-yl)-5,5-dimethylpiperidine-1-carboxylate
• EN300-1893236
• 2229196-59-0

• Inchi： 1S/C16H27NO2/c1-8-12(2)13-9-10-16(6,7)11-17(13)14(18)19-15(3,4)5/h1,12-13H,9-11H2,2-7H3
• InChI Key： WGMMDXLRIDCKHN-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C)(C)CCC1C(C#C)C)=O

Computed Properties

• Exact Mass: 265.204179104g/mol
• Monoisotopic Mass: 265.204179104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 29.5Ų

Additional information on tert-butyl 2-(but-3-yn-2-yl)-5,5-dimethylpiperidine-1-carboxylate

Research Brief on tert-Butyl 2-(but-3-yn-2-yl)-5,5-dimethylpiperidine-1-carboxylate (CAS: 2229196-59-0)

The compound tert-butyl 2-(but-3-yn-2-yl)-5,5-dimethylpiperidine-1-carboxylate (CAS: 2229196-59-0) has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, including its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the significance of this compound as a versatile intermediate in the synthesis of more complex molecules. Its unique structural features, including the tert-butyl carbamate group and the alkyne functionality, make it a valuable building block for the construction of pharmacologically active compounds. Researchers have explored its utility in click chemistry reactions, where the alkyne group can participate in copper-catalyzed azide-alkyne cycloaddition (CuAAC) to form triazole derivatives.

In addition to its synthetic applications, tert-butyl 2-(but-3-yn-2-yl)-5,5-dimethylpiperidine-1-carboxylate has been investigated for its potential biological activities. Preliminary in vitro studies suggest that derivatives of this compound may exhibit inhibitory effects on certain enzymes involved in inflammatory pathways. However, further studies are required to elucidate the exact mechanisms of action and to evaluate its efficacy in vivo.

The synthesis of this compound typically involves multi-step organic transformations, starting from commercially available precursors. Recent advancements in catalytic methods have improved the yield and purity of the final product, making it more accessible for research purposes. Researchers have also explored the use of green chemistry principles to minimize the environmental impact of the synthesis process.

Despite the promising preliminary results, several challenges remain in the development of tert-butyl 2-(but-3-yn-2-yl)-5,5-dimethylpiperidine-1-carboxylate as a therapeutic agent. These include optimizing its pharmacokinetic properties, such as solubility and metabolic stability, and assessing its safety profile in preclinical models. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to address these challenges and unlock the full potential of this compound.

In conclusion, tert-butyl 2-(but-3-yn-2-yl)-5,5-dimethylpiperidine-1-carboxylate represents a promising candidate for further investigation in the field of medicinal chemistry. Its unique structural features and potential biological activities make it a valuable tool for drug discovery. Future research should focus on expanding its applications and overcoming the current limitations to pave the way for its clinical translation.